4-Chloro-8-methyl-7-(3-methyl-but-2-enyl)-6,7,8,9-tetrahydro-2H-2,7,9A-triaza-benzo[CD]azulene-1-thione

• Description: 4-Chloro-8-methyl-7-(3-methyl-but-2-enyl)-6,7,8,9-tetrahydro-2H-2,7,9A-triaza-benzo[CD]azulene-1-thione is a natural product found in Calophyllum inophyllum with data available.
• CAS No.: 126347-69-1
• Product Name: 4-Chloro-8-methyl-7-(3-methyl-but-2-enyl)-6,7,8,9-tetrahydro-2H-2,7,9A-triaza-benzo[CD]azulene-1-thione
• Molecular Formula: C16H20ClN3S
• Molecular Weight: 321.9 g/mol
• IUPAC Name: (11S)-6-chloro-11-methyl-10-(3-methylbut-2-enyl)-1,3,10-triazatricyclo[6.4.1.04,13]trideca-4,6,8(13)-triene-2-thione
• Standard InChI: InChI=1S/C16H20ClN3S/c1-10(2)4-5-19-9-12-6-13(17)7-14-15(12)20(8-11(19)3)16(21)18-14/h4,6-7,11H,5,8-9H2,1-3H3,(H,18,21)/t11-/m0/s1
• Standard InChIKey: RCSLUNOLLUVOOG-NSHDSACASA-N
• Isomeric SMILES: C[C@H]1CN2C3=C(CN1CC=C(C)C)C=C(C=C3NC2=S)Cl
• SMILES: CC1CN2C3=C(CN1CC=C(C)C)C=C(C=C3NC2=S)Cl
• Canonical SMILES: CC1CN2C3=C(CN1CC=C(C)C)C=C(C=C3NC2=S)Cl
• Appearance: Solid powder
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4,5,6,7-tetrahydro-9-chloro-5-methyl-6-(3-methyl-2-butenyl)imidazo(4,5,1-jk)(1,4)benzodiazepin-2-(1H)-thione; 9-chloro-4,5,6,7-tetrahydro-5-methyl-6-(3-methyl-2-butenyl)imidazo(4,5,1-jk)(1,4)benzodiazepine-2-(1H)-thione; 9-Cl-TIBO; 9-CMBIB; R 82913; R 82913, (R)-isomer; R-82913; R82913
• Reference: 1: Vandamme AM, Debyser Z, Pauwels R, De Vreese K, Goubau P, Youle M, Gazzard B,; 2: Geissler RG, Ganser A, Ottmann OG, Kojouharoff G, Reutzel P, Andries K,; 3: White EL, Buckheit RW Jr, Ross LJ, Germany JM, Andries K, Pauwels R, Janssen
• PubChem Compound: 3000237
• Last Modified: Feb 18 2024